Cas no 204589-82-2 ((3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid)

(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(benzyloxy)phenyl]-3-azetidinepropanoic acid is a chiral azetidine derivative with potential applications in pharmaceutical and synthetic chemistry. Its stereospecific (3R,4S) configuration ensures precise molecular interactions, making it valuable for enantioselective synthesis. The presence of a fluorophenyl group enhances metabolic stability, while the benzyloxy-substituted phenyl moiety offers versatility for further functionalization. The azetidine core contributes to conformational rigidity, improving binding affinity in target systems. This compound is particularly useful as an intermediate in the development of bioactive molecules, including enzyme inhibitors or receptor modulators. Its structural features, such as the carboxylic acid group, facilitate derivatization for tailored applications in medicinal chemistry research.

(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid structure

204589-82-2 structure

Product Name:(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid

CAS No:204589-82-2

MF:C₂₅H₂₂FNO₄

MW:419.444890499115

MDL:MFCD13194800

CID:66692

PubChem ID:10669746

Update Time:2025-06-23

(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoic acid
- (3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(benzyloxy)phenyl]-3-azetidinepropanoic acid
- 3-[(3R,4S)-1-(4-fluorophenyl)-2-oxo-4-(4-phenylmethoxyphenyl)azetidin-3-yl]propanoic acid
- (3R,4S)-1-(4-fluorophenyl)-3-[3-(hydroxy)-3-oxopropyl]-4-(4-benzyloxyphenyl)-2-azetidinone
- 3-((3R,4S)-1-(4-fluorophenyl)-2-oxo-4-(4-(benzyloxy)phenyl)azetidin-3-yl)propionic acid
- 3-{(2S,3R)-2-[4-(benzyloxy)phenyl]-1-(4-fluorophenyl)-4-oxoazetidin-3-yl}propionic acid
- Ezetimibe Intermediate-I
- trans-3(R)-3-(2-oxo-4(S)-(4-benzyloxyphenyl)-1-(4-fluorophen
- 3-[(2S,3R)-2-[4-(Benzyloxy)phenyl]-1-(4-fluorophenyl)-4-oxoazetidin-3-yl]propanoic acid
- AK102877
- Fmoc-L-Dab(Alloc)-OH
- YOJPXOLPAHAPAQ-ISKFKSNPSA-N
- BCP05186
- AS-74358
- 204589-82-2
- DTXSID40443270
- AKOS015896294
- 3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoicacid
- D82474
- AMY28776
- 3-Azetidinepropanoic acid,1-(4-fluorophenyl)-2-oxo-4-[4-(phenylmethoxy)phenyl]-,(3R,4S)-
- 3-[(3R, 4S)-1-(4-fluorophenyl)-2-oxo-4-(4-phenylmethoxyphenyl)azetidin-3-yl]propanoic acid
- SCHEMBL4312245
- CS-0186690
- AC-30118
- 3-Azetidinepropanoic acid, 1-(4-fluorophenyl)-2-oxo-4-[4-(phenylmethoxy)phenyl]-, (3R,4S)-
- (3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(benzyloxy)phenyl]-3-azetidinepropanoic Acid; 3-Azetidinepropanoic acid, 1-(4-fluorophenyl)-2-oxo-4-[4-(phenylmethoxy)phenyl]-, (3R,4S)- (ACI); (3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(phenylmethoxy)phenyl]-3-azetidinepropanoic acid (ACI); 3-Azetidinepropanoic acid, 1-(4-fluorophenyl)-2-oxo-4-[4-(pheny
- (3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid
- MDL： MFCD13194800
- Inchi： 1S/C25H22FNO4/c26-19-8-10-20(11-9-19)27-24(22(25(27)30)14-15-23(28)29)18-6-12-21(13-7-18)31-16-17-4-2-1-3-5-17/h1-13,22,24H,14-16H2,(H,28,29)/t22-,24-/m1/s1
- InChI Key： YOJPXOLPAHAPAQ-ISKFKSNPSA-N
- SMILES： FC1C=CC(=CC=1)N1C([C@H](CCC(=O)O)[C@H]1C1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 419.15300
Monoisotopic Mass: 419.15328635g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 607
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
XLogP3: 4

Experimental Properties

Density: 1.292
Boiling Point: 687.445°C at 760 mmHg
Flash Point: 369.553°C
Refractive Index: 1.614
PSA: 66.84000
LogP: 5.03860

(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD234416)

(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM200338-5g	3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoic acid	204589-82-2	95%	5g	$777	2021-06-09
Alichem	A019111936-1g	3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoic acid	204589-82-2	95%	1g	$230.72	2023-10-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EY624-200mg	(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid	204589-82-2	95+%	200mg	820.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EY624-50mg	(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid	204589-82-2	95+%	50mg	328.0CNY	2021-08-04
TRC	F597725-5mg	(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(benzyloxy)phenyl]-3-azetidinepropanoic Acid	204589-82-2		5mg	$190.00	2023-05-18
TRC	F597725-25mg	(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(benzyloxy)phenyl]-3-azetidinepropanoic Acid	204589-82-2		25mg	$873.00	2023-05-18
TRC	F597725-50mg	(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-[4-(benzyloxy)phenyl]-3-azetidinepropanoic Acid	204589-82-2		50mg	$1499.00	2023-05-18
Chemenu	CM200338-250mg	3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoic acid	204589-82-2	95%	250mg	$74	2023-03-07
Chemenu	CM200338-1g	3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoic acid	204589-82-2	95%	1g	$197	2023-03-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S890454-100mg	3-((2S,3R)-2-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-4-oxoazetidin-3-yl)propanoic acid	204589-82-2	≥95%	100mg	￥241.20	2022-09-28

(3R,4S)-1-(4-Fluorophenyl)-2-oxo-4-4-(benzyloxy)phenyl-3-azetidinepropanoic Acid Production Method

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